1-phenyl-1H-1,2,4-triazol-3-amine
Overview
Description
“1-phenyl-1H-1,2,4-triazol-3-amine” is a compound that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives involves a Cu (I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates . Another synthesis method involves starting from pivalic acid via thiourea formation followed by heterocyclization with hydrazine hydrate .
Molecular Structure Analysis
The structure of 1,2,4-triazole derivatives was established by spectroscopic data, elemental analysis, and substantiated by single-crystal X-ray crystallography . In the crystal structure, the intermolecular N–H···N hydrogen bonds link the molecules which stabilize the structure .
Chemical Reactions Analysis
1,2,4-triazole derivatives have shown promising results in various chemical reactions. For example, they have been used as promising anticancer agents . They have also shown significant inhibitory activity against the Jack bean urease .
Physical and Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazole derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis .
Scientific Research Applications
Crystallographic and Structural Analysis
1-phenyl-1H-1,2,4-triazol-3-amine and its derivatives have been extensively studied for their crystallographic and structural properties. For instance, the study of the compound's tautomers revealed insights into their planarity and π-electron delocalization, which are critical for understanding their chemical behavior (Dolzhenko et al., 2008).
Synthesis and Chemical Properties
Efficient synthesis methods for this compound derivatives have been developed, demonstrating their versatility in chemical reactions. For example, an efficient one-pot synthesis approach for related compounds was described, emphasizing atom-economical and environmentally friendly methods (Sujatha et al., 2018). Additionally, a metal- and oxidant-free synthesis approach was highlighted for its broad substrate scope and mild reaction conditions (Guo et al., 2021).
Future Directions
Mechanism of Action
Target of Action
Triazole derivatives have been known to interact with various biological targets, including enzymes and receptors, contributing to their diverse pharmacological activities .
Mode of Action
It’s known that the triazole ring can interact with amino acids present in the active site of certain receptors, involving various interactions like electrostatic interaction, pi-anion interaction, h-bonding, and van der waals interaction . The formation of a C-N bond between the nitrogen of the amino group and the carbonyl carbon, along with the simultaneous proton transfer from nitrogen N1 to oxygen of the C=O bond, has been suggested .
Biochemical Pathways
Triazole compounds are known for their potential in various applications, such as propellants, explosives, pyrotechnics, and especially chemotherapy .
Pharmacokinetics
The compound’s potential applications in medicinal chemistry suggest it may have suitable pharmacokinetic properties for drug development .
Result of Action
Triazole compounds are known for their excellent electronic properties, which have diagnostic potential in the fields of organic electronics and organic photovoltaics .
Action Environment
It’s known that the activation barrier of certain reactions involving triazole compounds can be overcome under specific conditions, such as heating .
Biochemical Analysis
Biochemical Properties
1-Phenyl-1H-1,2,4-triazol-3-amine is capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . The triazole nucleus is present as a central structural component in a number of drug classes
Cellular Effects
Triazole derivatives have been known to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities
Molecular Mechanism
Triazole compounds are known to interact with various biomolecules through hydrogen-bonding and dipole interactions
Properties
IUPAC Name |
1-phenyl-1,2,4-triazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-8-10-6-12(11-8)7-4-2-1-3-5-7/h1-6H,(H2,9,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPZZNNQSHZBTAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=NC(=N2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1225444-76-7 | |
Record name | 1-phenyl-1H-1,2,4-triazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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